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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals engaged in
sodium cyanide leaching experiments.

Troubleshooting Guide
Issue: Low Gold Recovery

Low recovery of gold is a common issue in cyanide leaching. The following guide provides a
systematic approach to troubleshooting this problem.
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Low Gold Recovery Detected

1. Verify pH of Leaching Solution
Is it within the optimal range of 10.0-11.0?,

[ 2. Check Leaching Temperature E«cﬁon: Adjust pH using lime (Cao)j
i

s it within the optimal range of 20-25°C?, or caustic soda (NaOH).
Yes o
3. Analyze Cyanide Concentration Action: Regulate temperature.
Is it between 0.1 and 0.5 g/L? Avoid excessive heating.

Yes o

ﬂ‘.. Measure Dissolved Oxygen
Is it above 8 ppm?

(Action: Adjust NaCN dosage)

Yes No
5. Analyze for Ore Impurities Action: Increase aeration or add an oxidant!
re interfering minerals present (e.g., copper, arsenic, carbon)? (e.g., hydrogen peroxide).

Action: Consider ore pretreatment

(e.g., roasting, pre-aeration). No

Leaching Parameters Optimized

Click to download full resolution via product page

Caption: Troubleshooting workflow for low gold recovery in cyanide leaching.
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Frequently Asked Questions (FAQSs)

1. What is the optimal pH for sodium cyanide leaching and why is it important?

The optimal pH range for cyanide leaching is generally between 10.0 and 11.0.[1][2][3] Some
operations may maintain it between 11 and 12 to be safe.[4][5][6][7] Maintaining this alkaline
environment is critical for two primary reasons:

e Preventing the formation of toxic hydrogen cyanide (HCN) gas: At a pH below 10.5, the
equilibrium shifts towards the formation of volatile and highly toxic HCN gas.[4][8] This not
only represents a significant safety hazard but also leads to the loss of cyanide, increasing
reagent consumption.[4][8]

e Maximizing gold dissolution: The rate of gold dissolution is optimized within this pH range.[4]

[8]
2. How does temperature affect the leaching process?
Temperature has a dual effect on cyanide leaching.[9]

¢ Increased reaction kinetics: Higher temperatures generally increase the rate of gold
dissolution.[1][9][10]

o Decreased oxygen solubility and increased cyanide decomposition: As temperature rises,
the solubility of oxygen in the solution decreases.[9] Oxygen is a crucial reactant in the
dissolution of gold.[2][11] Furthermore, high temperatures can lead to the decomposition of
cyanide, reducing its effectiveness.[1][9]

The optimal temperature is typically between 20 and 25 degrees Celsius to balance these
factors.[1]

3. What are the common reagents used to control pH?

Lime (calcium oxide, CaO) and caustic soda (sodium hydroxide, NaOH) are the most
commonly used reagents to increase and maintain the pH of the leaching solution.[2][4][8]

4. My gold recovery is low, but my pH and temperature are optimal. What else could be the
problem?
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If pH and temperature are within the optimal ranges, consider the following factors:

Cyanide Concentration: The ideal cyanide concentration is typically between 0.1 and 0.5 g/L.
[1] Too low a concentration will result in a slow reaction rate, while an excessively high
concentration can lead to the formation of undesired metal-cyanide complexes and
increased costs.[1][10]

Dissolved Oxygen: Oxygen is essential for the cyanidation reaction.[11] The dissolved
oxygen level should be maintained above 8 ppm.[2] Insufficient oxygen is a common rate-
limiting factor.

Presence of Impurities: Certain minerals in the ore can interfere with the leaching process.
These include:

o Copper minerals: These can react with cyanide, leading to high reagent consumption.[11]
[12]

o Arsenic and antimony minerals: These can consume oxygen in the solution, making it
unavailable for gold dissolution.[11][12]

o Carbonaceous materials: These can adsorb the dissolved gold-cyanide complex, a
phenomenon known as "preg-robbing," which reduces the recovery of gold from the
solution.[12][13]

Particle Size: Smaller ore particles have a larger surface area, which generally leads to
faster and more efficient leaching.[1] However, excessively fine particles can hinder the
percolation of the solution in heap leaching operations.[1]

. How can | mitigate the effect of interfering minerals?

Several pretreatment methods can be employed to reduce the negative impact of problematic
minerals before cyanidation:

e Roasting: This process can break down sulfide minerals and carbonaceous material,
liberating the gold and making it more accessible to the cyanide solution.[12][14]
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o Pre-aeration: Aerating the slurry in an alkaline environment before adding cyanide can help
to oxidize some of the interfering sulfide minerals.

» Flotation: This can be used to remove interfering minerals like copper sulfides before the
leaching stage.[13]

Quantitative Data Summary
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Parameter

Optimal Range

Consequence of Deviation

pH

10.0 - 11.0[1][2][3]

< 10.0: Formation of toxic HCN
gas, increased cyanide loss.[4]
[8] > 11.5: May reduce
leaching efficiency and

increase reagent costs.[2]

Temperature

20 - 25 °C[1]

< 20 °C: Slower reaction
kinetics. > 25 °C: Decreased
oxygen solubility, increased

cyanide decomposition.[9][10]

Sodium Cyanide
Concentration

0.1-0.5g/L[1]

< 0.1 g/L: Slow gold
dissolution. > 0.5 g/L:
Increased reagent cost,
formation of unwanted metal-

cyanide complexes.[1][10]

Dissolved Oxygen

> 8 ppm[1][2]

< 8 ppm: Leaching rate

becomes limited by oxygen

Concentration o
availability.[2]
< 0.5 mm: Potential for
compaction and reduced
i . permeability in heap leaching.
Particle Size 0.5-2.0 mm[1]

[1] > 2.0 mm: Slower
dissolution due to reduced

surface area.

Agitation Rate (for tank

leaching)

400 - 600 rpm[1]

< 400 rpm: Inefficient mixing
and mass transfer. > 600 rpm:
Potential for air bubble

formation, reducing efficiency.

[1]

Experimental Protocols
Protocol 1: Determination of Optimal pH for Leaching
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Objective: To determine the pH at which the highest gold extraction is achieved for a specific

ore sample.

Methodology:

Sample Preparation: Prepare a representative sample of the ore, ground to the desired
particle size (e.g., 80% passing 75 pm).

Leaching Setup: Prepare a series of identical leaching vessels (e.g., baffled flasks or
beakers with overhead stirrers).

Slurry Preparation: For each vessel, create a slurry with a fixed pulp density (e.g., 40%
solids) using the prepared ore and water.

pH Adjustment: Adjust the pH of each slurry to a different value within the test range (e.qg.,
9.5, 10.0, 10.5, 11.0, 11.5) using a lime or caustic soda solution. Use a calibrated pH meter
for accurate measurement.

Cyanide Addition: Add a constant concentration of sodium cyanide (e.g., 0.5 g/L) to each
vessel.

Leaching: Agitate all slurries at a constant rate and maintain a constant temperature (e.g.,
25°C) for a predetermined leaching time (e.g., 24 hours). Ensure adequate aeration to
maintain dissolved oxygen levels.

Sampling and Analysis: At regular intervals (e.g., 2, 4, 8, 12, 24 hours), take solution
samples from each vessel. Filter the samples and analyze the gold concentration in the
pregnant solution using Atomic Absorption Spectrophotometry (AAS) or Inductively Coupled
Plasma Mass Spectrometry (ICP-MS).

Data Analysis: Plot the percentage of gold extracted versus pH for each time interval. The
optimal pH is the value that yields the highest gold recovery.

Protocol 2: Determination of Optimal Temperature for
Leaching

Objective: To determine the temperature at which the highest gold extraction is achieved.
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Methodology:
o Sample Preparation: Prepare a representative ore sample as described in Protocol 1.

e Leaching Setup: Use temperature-controlled leaching vessels (e.g., jacketed beakers
connected to a water bath).

» Slurry Preparation: Prepare identical slurries as in Protocol 1.

e pH and Cyanide Addition: Adjust the pH of all slurries to the predetermined optimal value
(from Protocol 1) and add a constant concentration of sodium cyanide.

o Temperature Control: Set each leaching vessel to a different temperature (e.g., 20°C, 25°C,
30°C, 35°C, 40°C) and maintain it throughout the experiment.

e Leaching and Analysis: Follow the same procedure for agitation, aeration, sampling, and
analysis as described in Protocol 1.

o Data Analysis: Plot the percentage of gold extracted versus temperature. The optimal
temperature is the one that provides the best balance between recovery rate and reagent
stability.

Experimental Workflow Visualization
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Caption: Experimental workflow for pH and temperature optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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